Cas no 52904-17-3 (Phenol,3-(trifluoromethyl)-, 1-methanesulfonate)

Phenol,3-(trifluoromethyl)-, 1-methanesulfonate structure
52904-17-3 structure
Product Name:Phenol,3-(trifluoromethyl)-, 1-methanesulfonate
CAS No:52904-17-3
MF:C8H7F3O3S
MW:240.199591875076
CID:380170
PubChem ID:269610
Update Time:2025-04-19

Phenol,3-(trifluoromethyl)-, 1-methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-(trifluoromethyl)-, 1-methanesulfonate
    • [3-(trifluoromethyl)phenyl] methanesulfonate
    • 3-(trifluoromethyl)phenyl methanesulfonate
    • 3-Trifluormethylphenyl-methansulfonat
    • AC1L6MTO
    • AC1Q6XXX
    • AG-K-87818
    • AR-1E8072
    • CTK4J6711
    • NSC110900
    • SCHEMBL3128969
    • 52904-17-3
    • DISXDOUPJHUOMQ-UHFFFAOYSA-N
    • NSC-110900
    • DTXSID60296689
    • Inchi: 1S/C8H7F3O3S/c1-15(12,13)14-7-4-2-3-6(5-7)8(9,10)11/h2-5H,1H3
    • InChI Key: DISXDOUPJHUOMQ-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OC1=CC=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 240.00681
  • Monoisotopic Mass: 240.006799
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Density: 1.429
  • Boiling Point: 290°C at 760 mmHg
  • Flash Point: 129.2°C
  • Refractive Index: 1.47
  • PSA: 43.37
  • LogP: 3.12460
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.